methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate is a natural product found in Actinomadura with data available.
Scientific Research Applications
Chiral Building Blocks for Prostanoids
- Research Focus : Synthesis and carbocyclization of chiral oxabicycloheptane derivatives, which are key intermediates in the synthesis of prostaglandins, a class of compounds with significant biological activity. One of these intermediates includes methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)tetrahydrofuran-2-yl]-prop-2-enoate, a compound closely related to the requested molecule (Valiullina et al., 2019).
New Triazafulvalene System
- Research Focus : Synthesis of new heterocyclic compounds, including derivatives of methyl (E)-4-(2-methoxy-1-methyl-5-oxo-1H-imidazol-4(5H)-ylidene)-5-oxo-1-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates. This study contributes to the development of novel organic compounds with potential applications in materials science and pharmaceutical chemistry (Uršič et al., 2010).
Oxygenated Cyclohexenone Derivatives from Fungi
- Research Focus : Isolation and characterization of oxygenated cyclohexenone derivatives from endophytic fungi. These compounds, including (4S,5S,6S)-5,6-epoxy-4-hydroxy-3-methoxy-5-methyl-cyclohex-2-en-1-one, have shown potential biological activities, such as antimicrobial and phytotoxic properties (Shiono et al., 2005).
Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation
- Research Focus : A study on the catalytic reaction of 4-yn-1-ones to yield various heterocyclic derivatives. This process highlights the potential of palladium catalysis in organic synthesis, creating a range of compounds with potential applications in drug development and materials science (Bacchi et al., 2005).
Synthesis of 1H-Indole-2-carboxylates
- Research Focus : Development of synthetic routes to methyl 2-(cyanomethyl)-2,3-dihydro-1H-indole-2-carboxylates, highlighting the versatility and importance of indole derivatives in medicinal chemistry and drug discovery (Lim et al., 2007).
properties
Product Name |
methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate |
---|---|
Molecular Formula |
C18H20N2O6 |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate |
InChI |
InChI=1S/C18H20N2O6/c1-24-13-5-3-4-11-15(13)10(6-7-19)9-20(11)17-16(22)12(21)8-14(26-17)18(23)25-2/h3-5,9,12,14,16-17,21-22H,6,8H2,1-2H3/t12-,14+,16+,17+/m1/s1 |
InChI Key |
HTFYSSZLIDVAIP-QCPWZWHMSA-N |
Isomeric SMILES |
COC1=CC=CC2=C1C(=CN2[C@@H]3[C@H]([C@@H](C[C@H](O3)C(=O)OC)O)O)CC#N |
Canonical SMILES |
COC1=CC=CC2=C1C(=CN2C3C(C(CC(O3)C(=O)OC)O)O)CC#N |
synonyms |
methyl-(3-cyanomethyl-4-methoxyindole-1-yl-N-(4-deoxy-alpha lyxo-hexopyranoside))uronate SF 2140 SF-2140 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.